3-[5-(1H-imidazol-1-ylmethyl)-4-methyl-4H-1,2,4-triazol-3-yl]-1-[(isopropylthio)acetyl]piperidine

• IUPAC Name: 1-[3-[5-(imidazol-1-ylmethyl)-4-methyl-1,2,4-triazol-3-yl]piperidin-1-yl]-2-propan-2-ylsulfanylethanone
• InChI: InChI=1S/C17H26N6OS/c1-13(2)25-11-16(24)23-7-4-5-14(9-23)17-20-19-15(21(17)3)10-22-8-6-18-12-22/h6,8,12-14H,4-5,7,9-11H2,1-3H3
• InChI Key: VXZDXOFQXSPXEH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SCC(=O)N1CCCC(C1)C2=NN=C(N2C)CN3C=CN=C3
• Molecular Formula: C17H26N6OS
• Molecular Weight: 362.5 g/mol

Description

The study of piperidine derivatives, including compounds with complex structures such as the one mentioned, is a significant area of interest in organic chemistry and medicinal chemistry. These compounds are known for their versatility in chemical reactions and potential biological activities, making them valuable in the development of new pharmaceuticals and materials.

Synthesis Analysis

The synthesis of piperidine derivatives often involves multi-step chemical reactions, including cyclocondensation, Mannich reactions, and nucleophilic addition. For example, Rajkumar, Kamaraj, and Krishnasamy (2014) describe a cyclocondensation approach using diacetyl, aromatic aldehyde, and other components to synthesize novel piperazine derivatives, which could be analogous to methods used for synthesizing complex piperidine compounds (Rajkumar, Kamaraj, & Krishnasamy, 2014).

Molecular Structure Analysis

Structural characterization is crucial for understanding the properties and reactivity of chemical compounds. Techniques such as IR, NMR, and X-ray crystallography are commonly used. For instance, Yıldırım et al. (2006) employed X-ray crystallography to determine the structure of a compound containing a piperidine moiety, illustrating the planarity and conformational aspects of such molecules (Yıldırım et al., 2006).

Chemical Reactions and Properties

Piperidine derivatives participate in a variety of chemical reactions, leading to the formation of new bonds and functional groups. The synthesis of oxadiazoles, triazoles, and pyrazoles from piperidine precursors, as demonstrated by Abdallah, Salaheldin, and Radwan (2007), showcases the reactivity of these compounds in forming heterocyclic structures (Abdallah, Salaheldin, & Radwan, 2007).